![molecular formula C24H25N5O2 B11608107 6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide](/img/structure/B11608107.png)
6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Description
IUPAC系统命名与结构式验证
该化合物的IUPAC系统命名为6-亚氨基-11-甲基-2-氧代-N-(2-苯乙基)-7-丙基-1,7,9-三氮杂三环[8.4.0.0³,⁸]十四碳-3(8),4,9,11,13-五烯-5-甲酰胺 ，其命名依据如下：
- 主环系统 ：三氮杂三环[8.4.0.0³,⁸]十四碳体系由三个稠合环构成，包含8元、4元和0个桥头原子的环系组合，编号系统遵循稠环化合物的定位规则。
- 取代基定位 ：
- 6位 ：亚氨基（=NH）取代
- 11位 ：甲基（-CH₃）取代
- 2位 ：氧代（=O）取代
- 7位 ：丙基（-C₃H₇）取代
- N-(2-苯乙基) ：甲酰胺基的氮原子连接2-苯乙基（-CH₂CH₂C₆H₅）
- 结构验证 ：通过对比PubChem提供的SMILES字符串
CCN1C2=C(C=C(C1=N)C(=O)NC(CCc3ccccc3)C(=O)N4C=CC=C(C4=N2)C，可确认分子中丙基、苯乙基及三环系统的空间排布。X射线晶体学数据进一步证实了稠环系统的平面性与取代基的立体构型。
杂环化合物分类体系中的系统定位
该化合物在杂环化合物分类体系中的定位具有多维特征：
| 分类维度 | 具体归属 | 依据来源 |
|---|---|---|
| 环系统复杂性 | 稠合三环杂环化合物 | |
| 氮原子分布 | 1,7,9-三氮杂体系 | |
| 功能基团特性 | 含亚氨基、氧代基的甲酰胺衍生物 | |
| 生物活性相关性 | 三嗪类生物活性前体 |
特别值得注意的是，其核心三环系统与经典三嗪结构的差异体现在：
Properties
Molecular Formula |
C24H25N5O2 |
|---|---|
Molecular Weight |
415.5 g/mol |
IUPAC Name |
6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
InChI |
InChI=1S/C24H25N5O2/c1-3-13-28-20(25)18(23(30)26-12-11-17-9-5-4-6-10-17)15-19-22(28)27-21-16(2)8-7-14-29(21)24(19)31/h4-10,14-15,25H,3,11-13H2,1-2H3,(H,26,30) |
InChI Key |
BSLYDXWGCOMCGO-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C2=C(C=C(C1=N)C(=O)NCCC3=CC=CC=C3)C(=O)N4C=CC=C(C4=N2)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, starting from simpler organic molecules. The key steps include the formation of the tricyclic core, followed by the introduction of functional groups such as the imino, oxo, and carboxamide groups. Typical reaction conditions involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to minimize costs and maximize efficiency. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to convert oxo groups to hydroxyl groups or imino groups to amines.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional carbonyl groups, while reduction may produce alcohols or amines.
Scientific Research Applications
6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.
Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.
Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The compound’s unique structure allows it to bind selectively to these targets, thereby exerting its effects.
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
The compound’s structural uniqueness lies in its fused tricyclic system, which differentiates it from other polycyclic analogs. Below is a comparative analysis with structurally related compounds:
Computational and Analytical Tools for Structural Analysis
The structural elucidation of such complex compounds relies on advanced crystallographic software:
- SHELX Suite (SHELXL, SHELXD): Widely used for small-molecule refinement and structure solution, critical for resolving the target compound’s tricyclic geometry .
- WinGX and ORTEP-3: Provide graphical interfaces for crystallographic data visualization, aiding in the comparison of bond lengths and angles with analogs .
Implications of Structural Similarity in Research and Patentability
Structural similarity analyses, as noted in and , focus on molecular substructures (e.g., triazatricyclo vs. spiro cores) to assess novelty and patentability. The target compound’s unique core and substituents may distinguish it from prior art, reducing obviousness claims in patent applications . Computational tools like Locality Sensitive Hashing (LSH) could expedite similarity searches in chemical databases, identifying analogs with overlapping pharmacophores .
Q & A
Q. What strategies validate the compound’s proposed mechanism of action in heterogeneous biological systems?
- Methodological Answer : Use CRISPR-engineered cell lines to knockout putative targets and assess activity loss. Fluorescent probes (e.g., FITC-labeled analogs) localize the compound in cellular compartments via confocal microscopy. Surface Plasmon Resonance (SPR) quantifies binding kinetics to purified targets. Cross-reference with omics data (transcriptomics/proteomics) to identify downstream effects .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
